Cas no 877788-86-8 (N-cyclohexyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-cyclohexyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 877788-86-8
• MF: C₁₉H₂₂N₄
• MW: 306.404783725739
• CID: 5422342
• Update Time: 2025-10-29

N-cyclohexyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine
• N-cyclohexyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C19H22N4/c1-14-12-18(22-16-10-6-3-7-11-16)23-19(21-14)17(13-20-23)15-8-4-2-5-9-15/h2,4-5,8-9,12-13,16,22H,3,6-7,10-11H2,1H3
• InChI Key： ZHQQRLHSMLBUNI-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(NC1CCCCC1)=CC(C)=N2

Additional information on N-cyclohexyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-amine

N-cyclohexyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 877788-86-8): A Comprehensive Overview

N-cyclohexyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 877788-86-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazolopyrimidine derivative exhibits unique structural features, making it a valuable intermediate in the development of novel bioactive molecules. The compound's molecular framework combines a pyrazolo[1,5-a]pyrimidine core with phenyl and cyclohexyl substituents, contributing to its diverse potential applications.

The growing interest in N-cyclohexyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine stems from its relevance in addressing current challenges in drug discovery, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Researchers are actively exploring its potential in creating more selective and potent therapeutic agents, especially in oncology and neurological disorders. The compound's molecular weight of 306.40 g/mol and lipophilic nature make it particularly interesting for blood-brain barrier penetration studies.

Recent advancements in heterocyclic chemistry have highlighted the importance of pyrazolo[1,5-a]pyrimidine scaffolds in medicinal chemistry. The 5-methyl-3-phenyl substitution pattern in CAS 877788-86-8 offers unique electronic properties that influence molecular recognition processes. This has become particularly relevant as the pharmaceutical industry seeks to develop next-generation small molecule drugs with improved target specificity and reduced off-target effects.

The synthesis of N-cyclohexyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Current research focuses on optimizing synthetic routes to improve yields and reduce environmental impact, aligning with the growing demand for green chemistry approaches in pharmaceutical manufacturing. The compound's crystalline nature and moderate solubility profile present both challenges and opportunities in formulation development.

From a commercial perspective, CAS 877788-86-8 has seen increasing demand from contract research organizations and academic institutions engaged in fragment-based drug discovery. The compound serves as a valuable building block for creating diverse chemical libraries used in high-throughput screening campaigns. Market analysts note particular interest from companies developing neuroprotective agents and anti-inflammatory drugs, where the pyrazolopyrimidine scaffold has shown promising activity.

Quality control of N-cyclohexyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine requires advanced analytical techniques, including HPLC, mass spectrometry, and NMR spectroscopy. The compound's stability under various storage conditions has been extensively studied, with recommendations for protection from light and moisture to maintain optimal purity. These characteristics are particularly important for researchers requiring consistent material for structure-activity relationship studies.

The future outlook for 877788-86-8 appears promising, with several patent applications citing related structures in various therapeutic areas. As computational chemistry and AI-assisted drug design continue to advance, the demand for well-characterized heterocyclic building blocks like this compound is expected to grow. Its structural features make it particularly suitable for molecular docking studies and virtual screening applications.

Environmental and safety considerations for N-cyclohexyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment is recommended during handling. The compound's ecotoxicological profile has been evaluated as part of responsible research practices in pharmaceutical development.

For researchers seeking alternatives or derivatives, the pyrazolo[1,5-a]pyrimidine family offers numerous structural variations that can be explored. The specific cyclohexylamine substitution at the 7-position in CAS 877788-86-8 provides distinct conformational constraints that influence biological activity, making it a valuable reference compound for medicinal chemistry programs.

In conclusion, N-cyclohexyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-amine represents an important chemical entity in modern drug discovery. Its unique structural features and growing application potential ensure continued interest from both academic and industrial researchers. As the understanding of heterocyclic pharmacophores deepens, compounds like 877788-86-8 will likely play increasingly important roles in the development of innovative therapeutic agents.